Cas no 321432-78-4 (2-[(4-CHLOROBENZYL)AMINO]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL)

• Product Name: 2-[(4-CHLOROBENZYL)AMINO]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL
• CAS No: 321432-78-4
• MF: C₂₁H₁₈Cl₃NO
• MW: 406.732722759247
• CID: 5155816
• Update Time: 2025-06-08

2-[(4-CHLOROBENZYL)AMINO]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROBENZYL)AMINO]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL
• 1,1-bis(4-chlorophenyl)-2-{[(4-chlorophenyl)methyl]amino}ethan-1-ol

• Inchi： 1S/C21H18Cl3NO/c22-18-7-1-15(2-8-18)13-25-14-21(26,16-3-9-19(23)10-4-16)17-5-11-20(24)12-6-17/h1-12,25-26H,13-14H2
• InChI Key： DUOOPYVZYTVKTH-UHFFFAOYSA-N
• SMILES： C(O)(CNCC1C=CC(Cl)=CC=1)(C1=CC=C(Cl)C=C1)C1=CC=C(Cl)C=C1

Additional information on 2-[(4-CHLOROBENZYL)AMINO]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL

Professional Introduction to Compound with CAS No 321432-78-4 and Product Name: 2-[(4-CHLOROBENZYL)AMINO]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL

The compound in question, identified by the CAS No 321432-78-4, is a sophisticated organic molecule with the systematic name 2-[(4-chlorobenzyl)amino]-1,1-bis(4-chlorophenyl)-1-ethanol. This compound belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. The presence of multiple functional groups, including chloro substituents on both the benzyl and phenyl rings, as well as an amino group, makes this molecule a candidate for further exploration in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. The structural motif of 2-[(4-chlorobenzyl)amino]-1,1-bis(4-chlorophenyl)-1-ethanol suggests that it may possess properties conducive to such interactions. Specifically, the combination of chloro groups and an amino group could facilitate binding to various enzymes and receptors, making it a promising candidate for therapeutic applications.

In the realm of drug design, the strategic placement of chloro substituents is often employed to enhance binding affinity and selectivity. The electron-withdrawing nature of these groups can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. Furthermore, the presence of a secondary amino group provides a site for further derivatization, allowing for the creation of analogs with tailored properties.

Current research in chemical biology has demonstrated that compounds containing bis(4-chlorophenyl) moieties exhibit interesting pharmacological profiles. These structures have been explored for their potential in modulating signaling pathways associated with various diseases. The compound under discussion may represent a novel scaffold that could be further optimized to achieve desired pharmacological effects.

The synthesis of 2-[(4-chlorobenzyl)amino]-1,1-bis(4-chlorophenyl)-1-ethanol involves a series of well-established organic transformations. Key steps include the formation of the chlorobenzyl amine linkage, followed by the introduction of additional chloro groups on the phenyl rings. The use of palladium-catalyzed cross-coupling reactions may be employed to construct the core structure efficiently. Such synthetic strategies are crucial for producing complex molecules with high yields and purity.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding modes of this compound. By simulating its interactions with potential biological targets, researchers can predict its efficacy and selectivity. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations are increasingly used to refine drug candidates before experimental validation.

The potential applications of 2-[(4-chlorobenzyl)amino]-1,1-bis(4-chlorophenyl)-1-ethanol extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals or as an intermediate in specialty chemical synthesis. The versatility of this compound underscores the importance of broad-spectrum research in chemical innovation.

In conclusion, the compound with CAS No 321432-78-4, specifically named 2-[(4-chlorobenzyl)amino]-1,1-bis(4-chlorophenyl)-1-ethanol, represents a promising entity in pharmaceutical research. Its structural complexity and functional diversity position it as a valuable candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing complex therapeutic challenges.